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Compound of Interest

Compound Name: Tnik-IN-9

Cat. No.: B12365057

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for assessing the solubility
and stability of the Traf2- and Nck-interacting kinase (TNIK) inhibitor, Tnik-IN-9. These
guidelines are intended to assist researchers in obtaining reliable and reproducible data critical
for the advancement of drug discovery and development projects.

Introduction

Tnik-IN-9 is a potent and selective inhibitor of TNIK, a serine-threonine kinase that plays a
crucial role in the canonical Wnt signaling pathway.[1][2][3] By interacting with and
phosphorylating T-cell factor 4 (TCF4), TNIK facilitates the transcriptional activation of Wnt
target genes, which are often dysregulated in various cancers, particularly colorectal cancer.[1]
[2][4][5][6] The therapeutic potential of targeting TNIK has led to the development of small
molecule inhibitors like Tnik-IN-9.[3][4] Accurate characterization of the physicochemical
properties of Tnik-IN-9, such as its solubility and stability, is fundamental for the design of
informative in vitro and in vivo experiments and for the development of viable drug
formulations.

Tnik-IN-9 Physicochemical Properties
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Property Value Reference
Molecular Formula C1sH16N4O2S [7]
Molecular Weight 352.41 g/mol [7]
To be determined by
Appearance )
experiment
To be determined by
pKa :
experiment
To be determined by
LogP

experiment

Solubility Data

The solubility of a compound is a critical parameter that influences its absorption, distribution,
and overall bioavailability. Both kinetic and thermodynamic solubility assays are recommended
to provide a comprehensive solubility profile of Tnik-IN-9.

Kinetic Solubility

Kinetic solubility is a measure of how quickly a compound dissolves from a high-concentration
stock solution (typically in DMSO) into an aqueous buffer. It is a high-throughput screening
method often used in early drug discovery.
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Tnik-IN-9 Solubility

Tnik-IN-9 Solubility

Solvent System pH
(ng/mL) (uM)
Phosphate Buffered 24 To be determined by To be determined by
Saline (PBS) ' experiment experiment
Simulated Gastric ) .
) ) To be determined by To be determined by
Fluid (SGF, without 1.2 ] ]
_ experiment experiment
pepsin)
Simulated Intestinal ] ]
) ] To be determined by To be determined by
Fluid (SIF, without 6.8 ) )
_ experiment experiment
pancreatin)
DMSO N/A 50 mg/mL 141,879 uM

Thermodynamic Solubility

Thermodynamic solubility represents the equilibrium concentration of a compound in a

saturated solution and is a more accurate measure of its intrinsic solubility.

Tnik-IN-9 Solubility

Tnik-IN-9 Solubility

Solvent System pH

(ng/mL) (uM)

To be determined by To be determined by
Water Neutral ) )

experiment experiment
Phosphate Buffered 24 To be determined by To be determined by
Saline (PBS) ' experiment experiment

To be determined by To be determined by
0.1 M HCI 1.0 _ _

experiment experiment

To be determined by To be determined by
0.1 M NaOH 13.0

experiment

experiment

Stability Data

Evaluating the stability of Tnik-IN-9 under various stress conditions is essential to understand

its degradation profile, which informs storage conditions, formulation development, and
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analytical method design.

Solid-State Stability

% Recovery of

Condition Duration . Observations

Tnik-IN-9

To be determined by To be determined by
40°C / 75% RH 4 weeks ] )

experiment experiment

To be determined by To be determined by
60°C 4 weeks

experiment

experiment

Photostability (ICH
Q1B)

1.2 million lux hours /
200 W h/m2

To be determined by

experiment

To be determined by

experiment

Solution-State Stability (in PBS, pH 7.4)

% Recovery of

Condition Duration . Observations
Tnik-IN-9
To be determined by To be determined by
4°C 48 hours ) )
experiment experiment
To be determined by To be determined by
Room Temperature 48 hours ) ]
experiment experiment
-20°C (Stock in
3 months >95% Stable
DMSO)
-80°C (Stock in
6 months >95% Stable[8]

DMSO)

Forced Degradation Studies

Forced degradation studies are performed to identify potential degradation products and

pathways.
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Stress Condition

% Degradation of Tnik-IN-9

Major Degradation
Products

0.1 M HCI (80°C, 24h)

To be determined by

experiment

To be determined by

experiment

0.1 M NaOH (80°C, 24h)

To be determined by

experiment

To be determined by

experiment

3% H20: (RT, 24h)

To be determined by

experiment

To be determined by

experiment

Heat (80°C, 24h, in solution)

To be determined by

experiment

To be determined by

experiment

Photostability (in solution)

To be determined by

experiment

To be determined by

experiment

Experimental Protocols
Kinetic Solubility Assay Protocol (Nephelometry)

Obijective: To determine the kinetic solubility of Tnik-IN-9 in aqueous buffers.

Materials:

e Tnik-IN-9

e Dimethyl sulfoxide (DMSO), analytical grade

» Phosphate Buffered Saline (PBS), pH 7.4

¢ 96-well microplates (clear bottom)

o Microplate reader with nephelometry capabilities

o Automated liquid handler or multichannel pipette

Procedure:
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e Prepare a 10 mM stock solution of Tnik-IN-9 in DMSO.

e In a 96-well plate, perform serial dilutions of the Tnik-IN-9 stock solution in DMSO to create
a concentration range (e.g., 10 mM to 0.1 pM).

e Add 2 pL of each Tnik-IN-9 dilution to triplicate wells of a new 96-well plate.

e Rapidly add 198 uL of PBS (pH 7.4) to each well to achieve a final DMSO concentration of
1%.

o Seal the plate and shake at room temperature for 2 hours.
o Measure the turbidity of each well using a nephelometer.

e The kinetic solubility is defined as the highest concentration at which the turbidity is not
significantly different from the buffer-only control.

Thermodynamic Solubility Assay Protocol (Shake-Flask
Method)

Objective: To determine the equilibrium solubility of Tnik-IN-9.

Materials:

Tnik-IN-9 (solid)

e Selected aqueous buffers (e.g., Water, PBS pH 7.4)

o HPLC-grade solvents (acetonitrile, methanol)

o Glass vials with screw caps

o Orbital shaker/incubator

e Centrifuge

e HPLC system with UV detector
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Procedure:

e Add an excess amount of solid Tnik-IN-9 to a glass vial containing a known volume of the
desired aqueous buffer.

» Seal the vials and place them on an orbital shaker at a constant temperature (e.g., 25°C or
37°C).

o Shake the vials for 24-48 hours to ensure equilibrium is reached.
 After incubation, centrifuge the samples to pellet the undissolved solid.
o Carefully collect the supernatant and filter it through a 0.22 um syringe filter.

e Quantify the concentration of Tnik-IN-9 in the filtrate using a validated HPLC-UV method
against a standard curve.

Stability Testing Protocol (HPLC-UV)

Objective: To assess the stability of Tnik-IN-9 under various stress conditions.
Materials:

Tnik-IN-9

HPLC-grade solvents

Acids (HCI), Bases (NaOH), and Oxidizing agents (H202)

Temperature-controlled oven

Photostability chamber

HPLC system with a photodiode array (PDA) detector

Procedure:

e Forced Degradation:
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[e]

Acidic/Basic Hydrolysis: Prepare solutions of Tnik-IN-9 in 0.1 M HCI and 0.1 M NaOH.
Incubate at a specified temperature (e.g., 80°C) for a defined period (e.g., 24 hours).

o Oxidative Degradation: Prepare a solution of Tnik-IN-9 in a mixture of buffer and 3%
H20:. Incubate at room temperature.

o Thermal Degradation: Expose solid Tnik-IN-9 and a solution of Tnik-IN-9 to elevated
temperatures (e.g., 60-80°C).

o Photostability: Expose solid and solution samples of Tnik-IN-9 to light according to ICH
Q1B guidelines.

e Sample Analysis:
o At specified time points, withdraw samples and neutralize if necessary.

o Analyze the samples by a stability-indicating HPLC-UV method. The method should be
capable of separating Tnik-IN-9 from its degradation products.

o Calculate the percentage of Tnik-IN-9 remaining and identify and quantify any degradation
products.

Visualizations
Signaling Pathway
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Caption: Tnik-IN-9 inhibits the Wnt signaling pathway by targeting TNIK.

Experimental Workflows
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Caption: Workflow for the kinetic solubility assay.
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Caption: Workflow for forced degradation stability testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Tnik-IN-9 Solubility
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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